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Compound of Interest

Compound Name: Ebelactone A

Cat. No.: B161881 Get Quote

CAS Number: 76808-16-7

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of Ebelactone A, a potent, naturally

derived inhibitor of esterases and lipases. This document consolidates key physicochemical

data, delves into its mechanism of action, and provides detailed experimental protocols for its

study. Visual diagrams are included to illustrate its molecular interactions and relevant

experimental workflows.

Physicochemical Properties
Ebelactone A is a β-lactone-containing natural product isolated from Streptomyces

aburaviensis.[1][2] Its unique structure is responsible for its potent inhibitory activity against a

range of hydrolytic enzymes. Key physicochemical properties are summarized in the table

below for easy reference.
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Property Value References

CAS Number 76808-16-7 [1]

Molecular Formula C₂₀H₃₄O₄ [1]

Molecular Weight 338.48 g/mol [1]

Appearance White to off-white solid [3]

Solubility
Soluble in DMSO, DMF, and

ethanol.[2] Insoluble in water.
[2]

Storage
Store at -20°C for long-term

stability.
[3]
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Mechanism of Action: Covalent Inhibition of Serine
Hydrolases
Ebelactone A is a potent, irreversible inhibitor of a class of enzymes known as serine

hydrolases, which includes various esterases and lipases.[4][5] Its inhibitory activity stems from

the strained β-lactone ring within its structure. This ring is highly susceptible to nucleophilic

attack by the catalytic serine residue present in the active site of these enzymes.

The inhibition mechanism involves a covalent modification of the enzyme. The hydroxyl group

of the active site serine attacks the carbonyl carbon of the β-lactone ring. This leads to the
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opening of the ring and the formation of a stable ester bond between Ebelactone A and the

enzyme. This covalent modification effectively and irreversibly blocks the active site, thereby

inactivating the enzyme.
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Mechanism of Covalent Inhibition by Ebelactone A

Ebelactone A
(β-lactone ring)

Enzyme-Inhibitor Complex
(Covalent Adduct)

Nucleophilic attack by Serine

Serine Hydrolase
(Active Site Serine)

Forms stable ester bond

Inactive Enzyme

Irreversible Inactivation
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Potential Impact of Ebelactone A on the Arachidonic Acid Cascade

Membrane Phospholipids

Arachidonic Acid

Hydrolysis by

Phospholipase A2
(a serine hydrolase)

Prostaglandins
(Inflammation, Pain)

Metabolized by

Leukotrienes
(Inflammation, Allergy)

Metabolized by

Cyclooxygenases
(COX-1, COX-2)

Lipoxygenases
(LOX)Ebelactone A

Inhibits
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Workflow for Lipase Inhibition Assay

Prepare Reagents
(Lipase, Ebelactone A, Substrate)

Pre-incubate Lipase with Ebelactone A

Initiate Reaction with Substrate

Measure Absorbance Change Over Time

Calculate % Inhibition and IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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